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Compound of Interest

Compound Name: Methyl 4-methoxyacetoacetate

Cat. No.: B150995

Introduction

Methyl 4-methoxyacetoacetate, a versatile [3-ketoester, is emerging as a significant building
block in the synthesis of complex organic molecules. While its application in the pharmaceutical
industry, notably in the synthesis of antiviral drugs, is well-documented, its utility in the
agrochemical sector is a growing area of interest for researchers and chemical development
professionals.[1][2] This compound serves as a valuable precursor for the synthesis of various
agrochemicals, particularly fungicides containing the pyrimidine scaffold. Its unique structural
features allow for the construction of heterocyclic systems that are central to the biological
activity of many crop protection agents.

This document provides detailed application notes and protocols for the use of Methyl 4-
methoxyacetoacetate in the synthesis of agrochemical compounds, with a focus on
pyrimidine-based fungicides.

Application in the Synthesis of Dihydropyrimidine
Derivatives

A key application of Methyl 4-methoxyacetoacetate in agrochemical synthesis is its use as a
starting material in the Biginelli reaction. This one-pot, three-component cyclocondensation
reaction involves the reaction of a B-ketoester (in this case, Methyl 4-methoxyacetoacetate),
an aldehyde, and a (thio)urea to produce dihydropyrimidinones or thiones.[3] These
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dihydropyrimidine derivatives are valuable intermediates that can be further modified to create

a diverse range of biologically active compounds, including fungicides.[4][5]

The general workflow for this application can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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